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Compound of Interest

4-Methylisoquinoline-5-sulfonyl!
Compound Name:
chloride

Cat. No.: B018519

An In-depth Technical Guide on 4-Methylisoquinoline-5-sulfonyl chloride

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,
and safety protocols for 4-Methylisoquinoline-5-sulfonyl chloride, tailored for researchers,
scientists, and professionals in drug development.

Core Chemical Properties

4-Methylisoquinoline-5-sulfonyl chloride is a heterocyclic organic compound containing an
isoquinoline core functionalized with a methyl group and a sulfonyl chloride group. Its reactive
sulfonyl chloride moiety makes it a valuable intermediate in organic synthesis, particularly for

the development of pharmaceutical agents.
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Property Value Source
Molecular Formula C10HsCINO2S [1112]
Molecular Weight 241.69 g/mol [2]

CAS Number 194032-16-1 [21[3]
Purity Typically 295.0% [2]

InChi Key JHXVHTVZWRBEBJ- 2]

UHFFFAOYSA-N

) Cclcncc2ecece(S(=0)
Canonical SMILES [3]
(=0)Cl)c12

Likely a solid, as related
Appearance compounds are powders or [4115]

solids.

Expected to be soluble in polar
organic solvents like DMSO

Solubilit
Y and reactive towards water.[5]

[6]

Spectral and Analytical Data

While specific spectra for 4-Methylisoquinoline-5-sulfonyl chloride are not publicly available,
characteristic analytical data can be inferred from the analysis of similar sulfonyl chloride
compounds.[7]
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Technique Expected Characteristics

Protons on the isoquinoline ring adjacent to the

electron-withdrawing sulfonyl chloride group are
1H NMR expected to show a downfield chemical shift.[7]

The methyl group would appear as a singlet in

the aliphatic region.

The carbon atom attached to the sulfonyl

chloride group will be significantly deshielded. A
13C NMR full spectrum of signals corresponding to the ten

carbon atoms of the isoquinoline ring and the

methyl group would be expected.

Strong characteristic absorption bands are
expected for the sulfonyl chloride group in the
regions of 1410-1370 cm~t and 1204-1166

cm~1[7]

Infrared (IR)

The mass spectrum would show a molecular ion
Mass Spectrometry (MS) peak and a characteristic isotopic pattern (A+2

peak) due to the presence of the 37Cl isotope.[7]

Reactivity and Chemical Behavior

The primary site of reactivity is the sulfonyl chloride group, which is a good leaving group and
readily undergoes nucleophilic substitution.

» Reaction with Nucleophiles: It reacts with primary and secondary amines to form stable
sulfonamides and with alcohols to form sulfonate esters.[6][8] These reactions are typically
conducted in the presence of a non-nucleophilic base like pyridine or triethylamine to
neutralize the HCI byproduct.[8]

o Moisture Sensitivity: The compound is moisture-sensitive and hydrolyzes in the presence of
water.[9] This reaction liberates acidic gases.[4]

» Role as an Intermediate: Its reactivity makes it a key building block in medicinal chemistry.
The analogous compound, 4-fluoroisoquinoline-5-sulfonyl chloride, is a crucial intermediate
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in the synthesis of Ripasudil, a Rho kinase inhibitor used for treating glaucoma.[5] This
suggests a similar potential for 4-methylisoquinoline-5-sulfonyl chloride in the
development of kinase inhibitors and other therapeutic agents.

Alcohol
(R-OH)

(Primary/Secondary Amine)

(R2NH) + R2NH

i N-Substituted Sulfonamide
—>
4-Methylisoquinoline-5-sulfonyl chloride
+ R-OH >
i Sulfonate Ester

Click to download full resolution via product page

Figure 1. General reactivity of 4-Methylisoquinoline-5-sulfonyl chloride with nucleophiles.

Experimental Protocols: Synthesis

A definitive, published synthesis protocol for 4-Methylisoquinoline-5-sulfonyl chloride is not
readily available. However, its synthesis can be logically derived from established methods for
preparing analogous aromatic sulfonyl chlorides.[10][11] A common and effective industrial
method involves a two-step, one-pot process.[10][12]

Proposed Synthesis Workflow:

» Sulfonation: The starting material, 4-methylisoquinoline, is reacted with a sulfonating agent
such as sulfuric anhydride (SOs), potentially in the presence of sulfuric acid, to form the
intermediate 4-methylisoquinoline-5-sulfonic acid.[10][12]

o Halogenation: Without isolating the sulfonic acid intermediate, a halogenating agent like
thionyl chloride (SOCI2) or phosphorus pentachloride (PCls) is added to the reaction mixture.
[10][12] This converts the sulfonic acid group into the desired sulfonyl chloride.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.hsppharma.com/apis-and-intermediates/4-fluoroisoquinoline-5-sulfonyl-chloride.html
https://www.benchchem.com/product/b018519?utm_src=pdf-body
https://www.benchchem.com/product/b018519?utm_src=pdf-body-img
https://www.benchchem.com/product/b018519?utm_src=pdf-body
https://www.benchchem.com/product/b018519?utm_src=pdf-body
https://patents.google.com/patent/US7872136B2/en
https://patents.google.com/patent/JP5066443B2/en
https://patents.google.com/patent/US7872136B2/en
https://www.smolecule.com/products/s6648724
https://patents.google.com/patent/US7872136B2/en
https://www.smolecule.com/products/s6648724
https://patents.google.com/patent/US7872136B2/en
https://www.smolecule.com/products/s6648724
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

« Workup and Isolation: The final product is then isolated and purified from the reaction
mixture, often involving extraction and crystallization. For related compounds, purification
can be achieved by forming an acid-added salt to separate it from positional isomers.[10]

One-Pot Reaction Vessel

4-Methylisoquinoline

Sulfonation

(+ SO3)

4-Methylisoquinoline-
5-sulfonic acid

Halogenation
(+ Halogenating Agent)

4-Methylisoquinoline-
5-sulfonyl chloride

Click to download full resolution via product page
Figure 2. Proposed one-pot synthesis workflow for 4-Methylisoquinoline-5-sulfonyl chloride.

Safety, Handling, and Storage

4-Methylisoquinoline-5-sulfonyl chloride is a hazardous chemical that requires strict safety

protocols.
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Hazard Profile:

Hazard Type Description Citations

Toxic if swallowed, in contact
Acute Toxicity with skin, or inhaled. Fatal if

inhaled in high concentrations.

o Causes severe skin burns and
Corrosivity [4]13]
eye damage.[4][13]

May cause an allergic skin

Sensitization _
reaction.
o May cause respiratory
Irritation T [4]
irritation.
Reacts with water, liberating
Reactivity Hazards acidic and toxic gases.[4] May

be corrosive to metals.

Handling and Personal Protective Equipment (PPE):
o Work should be conducted exclusively in a well-ventilated chemical fume hood.[4][9]

o Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and chemical safety
goggles or a face shield.[4][13]

» Avoid breathing dust, vapors, or mists.[4]

» Prevent all contact with skin, eyes, and clothing.[4]
e Wash hands thoroughly after handling.[4]

Storage and Incompatibilities:

» Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.
[4] Recommended storage is refrigerated (2-8 °C).
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 Inert Atmosphere: Due to its moisture sensitivity, it should be handled and stored under an
inert atmosphere, such as nitrogen.[4][9]

e Incompatible Materials: Keep away from water, strong oxidizing agents, strong acids, strong
bases, alcohols, and amines.[4] Do not store in metal containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018519#4-methylisoquinoline-5-sulfonyl-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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